Diethylzinc-promoted carboxylation of aryl/alkenyl boronic acids with CO2†
Organic & Biomolecular Chemistry Pub Date: 2023-10-19 DOI: 10.1039/D3OB01552A
Abstract
The carboxylation of aryl and alkenyl boronic acids with CO2 is rarely studied and only achieved using copper salts as the catalyst in the presence of a strong base. Herein, we report a diethylzinc-promoted carboxylation of aryl or alkenyl boronic acids with carbon dioxide. The reaction does not require a transition-metal catalyst, and has simple and mild conditions and a broad substrate scope.
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